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Topic: Comprehensive Protocol for Assessing the Effects of THSG on Mitochondrial Function

Audience: Researchers, scientists, and drug development professionals.

Introduction: Elucidating the Bioenergetic Impact of
THSG

2,3,5,4'-tetrahydroxystilbene-2-O-f3-D-glucoside (THSG) is a potent bioactive polyphenol
extracted from the root of Polygonum multiflorum (He-Shou-Wu), a plant with a long history in
traditional medicine for its anti-aging properties.[1][2][3] Modern research has begun to uncover
the molecular basis for these effects, pointing towards a central role for mitochondria—the
powerhouses of the cell. Mitochondria are critical hubs for energy production, redox signaling,
and apoptosis, and their dysfunction is a hallmark of aging and numerous pathologies,
including neurodegenerative and cardiovascular diseases.[4][5][6][7]
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Emerging evidence suggests that THSG exerts significant protective effects directly at the
mitochondrial level. Studies have demonstrated its capacity to scavenge reactive oxygen
species (ROS), stabilize mitochondrial membrane potential (AWYm) under stress, and promote
mitochondrial biogenesis, the creation of new mitochondria.[2][8][9][10] These activities position
THSG as a promising therapeutic candidate for conditions linked to mitochondrial decline.

This guide, designed for researchers and drug development professionals, provides a
comprehensive, multi-assay platform to rigorously evaluate the effects of THSG on
mitochondrial function. Moving beyond a single-endpoint analysis, we present an integrated
suite of protocols to build a detailed profile of THSG's bioenergetic impact, from real-time
metabolic flux to the underlying molecular pathways of mitochondrial biogenesis.

Assessment of Mitochondrial Membrane Potential
(AWm)
Scientific Rationale

The mitochondrial membrane potential (AWm) is an essential component of oxidative
phosphorylation, driving ATP synthesis. A stable and high AWm is indicative of healthy, well-
coupled mitochondria. In contrast, a collapse of this potential is an early marker of
mitochondrial dysfunction and a key event in the intrinsic apoptotic pathway. THSG has been
shown to prevent the loss of AWm induced by oxidative stress.[8][10] The cationic fluorescent
dye JC-1 is an ideal probe for this measurement. In healthy cells with high AWm, JC-1 forms
aggregates within the mitochondria, emitting a strong red fluorescence. In unhealthy cells with
low AWm, JC-1 remains in its monomeric form in the cytoplasm, emitting green fluorescence.
[11][12] The ratio of red to green fluorescence thus provides a ratiometric, quantitative measure
of mitochondrial health.

Experimental Workflow: JC-1 Staining
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Caption: Workflow for assessing mitochondrial membrane potential using JC-1 dye.
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Detailed Protocol: JC-1 Assay

Parameter

Recommendation

Cell Line

e.g., SH-SY5Y (neuroblastoma), H9c2

(cardiomyoblasts), or primary cells

Plate Format

96-well black, clear-bottom plate for

fluorescence reading

Seeding Density

Titrate for 70-80% confluency at time of assay

THSG Concentration

Titrate based on literature or preliminary toxicity
tests (e.g., 1-100 puM)

Positive Control

FCCP (5-10 pM) or CCCP (10-50 pM) for 15-30

min to depolarize mitochondria[11]

Vehicle Control

DMSO or media equivalent to THSG solvent

Materials:

e JC-1 Dye Stock Solution (e.g., 1-5 mM in DMSO)

e Anhydrous DMSO

e Black, clear-bottom 96-well plates

o Assay Buffer (e.g., Hanks' Balanced Salt Solution or PBS)

e FCCP or CCCP (carbonyl cyanide m-chlorophenyl hydrazone) for positive control

o Fluorescence plate reader or fluorescence microscope

Procedure:

e Cell Plating: Seed cells in a 96-well plate and allow them to adhere overnight.

o Compound Treatment: Treat cells with various concentrations of THSG, vehicle control, and

media-only control for the desired duration (e.g., 24 hours).
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e JC-1 Staining Solution Preparation: Immediately before use, prepare the JC-1 working
solution by diluting the stock solution in pre-warmed cell culture medium to a final
concentration of 1-10 uM. Protect from light.

e Staining: Remove the treatment medium from the wells. Add 100 pL of the JC-1 working
solution to each well.

e Incubation: Incubate the plate for 15-30 minutes at 37°C in a CO2 incubator.[11][13]

o Positive Control: In the last 15 minutes of incubation, add FCCP or CCCP to the designated
positive control wells.

e Washing: Carefully aspirate the staining solution. Wash each well 1-2 times with 100 pL of
pre-warmed Assay Buffer.[14]

o Fluorescence Measurement: Add 100 pL of Assay Buffer to each well. Immediately measure
fluorescence using a plate reader.

o J-aggregates (Red): Excitation ~535-540 nm, Emission ~590-595 nm.[11]
o J-monomers (Green): Excitation ~485 nm, Emission ~535 nm.[11]

o Data Analysis: Calculate the ratio of red fluorescence to green fluorescence for each well. An
increase in this ratio in THSG-treated cells compared to a stressor-only control indicates a
protective effect on AWm.

Assessment of Mitochondrial Respiration
Scientific Rationale

The most fundamental function of mitochondria is cellular respiration, the process of consuming
oxygen to produce ATP. The Seahorse XF Cell Mito Stress Test is the gold standard for
assessing mitochondrial function in real-time.[15][16] It measures the oxygen consumption rate
(OCR), providing a detailed profile of mitochondrial health. The assay uses sequential
injections of mitochondrial inhibitors to dissect key parameters:

o Basal Respiration: The baseline oxygen consumption of the cells.
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o ATP-Linked Respiration: The portion of basal respiration dedicated to ATP synthesis,
measured after inhibiting ATP synthase with Oligomycin.[16]

» Maximal Respiration: The maximum OCR the cell can achieve, induced by the uncoupling
agent FCCP, which collapses the proton gradient and drives the electron transport chain to
its maximum rate.[15]

o Spare Respiratory Capacity: The difference between maximal and basal respiration,
representing the cell's ability to respond to increased energy demand.

This assay can reveal if THSG enhances respiratory efficiency, increases respiratory capacity,
or protects against mitochondrial toxins.

Experimental Workflow: Seahorse XF Cell Mito Stress
Test
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Day 1: Preparation
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Caption: Workflow for measuring mitochondrial superoxide with MitoSOX Red.

Detailed Protocol: MitoSOX Red Assay
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Parameter Recommendation

Fluorescence plate reader, flow cytometry, or

Detection Method )
fluorescence microscopy

) 1-5 pM (optimization is recommended as high
MitoSOX Red Conc. ) )
concentrations can be unreliable) [17][18]

Incubation Time 10-30 minutes at 37°C [18][19]

- Antimycin A (induces superoxide production at
Positive Control
Complex III)

The probe is light-sensitive. All steps should be

Important Note _ o _
performed with minimal light exposure. [18]

Materials:

MitoSOX™ Red indicator (stock in DMSO)

Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

Antimycin A

Detection instrument (plate reader, flow cytometer, etc.)
Procedure (for Plate Reader):

o Cell Plating and Treatment: Seed cells in a 96-well black, clear-bottom plate and treat with

THSG and controls as previously described.
o Positive Control: Add Antimycin A to positive control wells 30-60 minutes before staining.

e Prepare Staining Solution: Dilute the MitoSOX Red stock solution in warm HBSS to a final
concentration of 1-5 uM.

» Staining: Remove the treatment medium and wash cells once with warm HBSS. Add 100 pL
of the MitoSOX Red staining solution to each well.
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e Incubation: Incubate for 10-30 minutes at 37°C, protected from light. [18][19]6. Washing:
Gently wash the cells twice with warm HBSS to remove excess probe. [18]7. Fluorescence
Measurement: Add 100 pL of HBSS to each well and immediately measure fluorescence with
an excitation of ~510 nm and emission of ~580 nm. [20]8. Data Analysis: After subtracting
background fluorescence, compare the intensity of MitoSOX Red signal in THSG-treated
cells to controls. A decrease in fluorescence indicates a reduction in mitochondrial
superoxide levels.

Assessment of Mitochondrial Biogenesis
Scientific Rationale

Mitochondrial biogenesis is the cellular process that increases the number of mitochondria in
response to energy demand or to replace damaged organelles. This process is critical for long-
term cellular health and adaptation. THSG has been shown to stimulate mitochondrial
biogenesis. [2][9]The master regulator of this pathway is the Peroxisome Proliferator-Activated
Receptor Gamma Coactivator 1-alpha (PGC-1a). When activated, PGC-1a co-activates
nuclear respiratory factors (NRF1 and NRF2), which in turn activate the transcription of
Mitochondrial Transcription Factor A (TFAM). TFAM then translocates to the mitochondria to
drive the replication and transcription of mitochondrial DNA (mtDNA). [9]Assessing the protein
expression levels of PGC-1a, NRF1, and TFAM via Western blot is a robust method to
determine if THSG activates this crucial pro-survival pathway.

Signaling Pathway: PGC-1a Mediated Mitochondrial
Biogenesis

© 2026 BenchChem. All rights reserved. 10/ 18 Tech Support


https://sm.unife.it/it/ricerca-e-terza-missione/ricerca-1/ambiti/signaltransductionlab/publications/143.pdf
https://www.researchgate.net/post/MitoSox_assay_for_mitochondrial_production_of_ROS_in_fibriblastes
https://sm.unife.it/it/ricerca-e-terza-missione/ricerca-1/ambiti/signaltransductionlab/publications/143.pdf
https://www.researchgate.net/figure/Measurement-of-mitochondrial-ROS-with-MitoSOX-Red-stain-Strains-were-grown-to-saturation_fig7_317333286
https://pmc.ncbi.nlm.nih.gov/articles/PMC4931083/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5394384/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5394384/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600738?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Deacetylates /Phosphorylates
(Activates) (Activates)

NRF1/ NRF2

Upregulates

mtDNA Replication &
Transcription

New Mitochondrial
Proteins

Mitochondrial Biogenesis

Click to download full resolution via product page

Caption: THSG may promote mitochondrial biogenesis via the SIRT1/AMPK-PGC-1a axis.
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Parameter

Recommendation

Targets

PGC-1a (~110 kDa), NRF1 (~68 kDa), TFAM
(~25 kDa) [21][22]

Loading Control

GAPDH (~37 kDa) or B-Actin (~42 kDa)

Lysis Buffer

RIPA buffer with protease and phosphatase

inhibitors

Protein Loading

20-50 ug of total protein per lane [23]

Gel Percentage

4-20% gradient gel or 10-12% single-

percentage gel, depending on target separation

Materials:
 Cell culture dishes (6-well or 10 cm)

o RIPAlysis buffer

o Protease and Phosphatase Inhibitor Cocktails

o BCA Protein Assay Kit

e Laemmli sample buffer

o SDS-PAGE equipment and reagents
e PVDF or nitrocellulose membranes

e Transfer buffer and system (wet or semi-dry)

» Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

¢ Primary antibodies (anti-PGC-1q, anti-NRF1

o HRP-conjugated secondary antibodies

, anti-TFAM, anti-GAPDH)
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e ECL (Enhanced Chemiluminescence) substrate

e Imaging system (e.g., CCD camera-based imager)

Procedure:

e Cell Culture and Lysis:
o Culture and treat cells with THSG in larger format dishes (e.g., 6-well plates).
o Wash cells with ice-cold PBS.

o Add ice-cold RIPA buffer, scrape the cells, and collect the lysate. [24] * Incubate on ice
with agitation for 30 minutes.

o Centrifuge at ~16,000 x g for 20 minutes at 4°C to pellet cell debris. [24] * Collect the
supernatant containing the protein.

o Protein Quantification: Determine the protein concentration of each lysate using a BCA
assay.

o Sample Preparation: Normalize all samples to the same concentration with lysis buffer. Add
Laemmli sample buffer and boil at 95°C for 5 minutes. [24]4. SDS-PAGE: Load 20-50 ug of
protein per lane onto an SDS-PAGE gel and run until adequate separation is achieved.

» Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose
membrane.

e Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room
temperature to prevent non-specific antibody binding.

e Primary Antibody Incubation: Incubate the membrane with the primary antibody (e.g., anti-
PGC-10) diluted in blocking buffer, typically overnight at 4°C with gentle agitation.

e Washing: Wash the membrane 3-5 times for 5 minutes each with TBST.

e Secondary Antibody Incubation: Incubate with the appropriate HRP-conjugated secondary
antibody for 1 hour at room temperature. [24]10. Detection: Wash the membrane again as in
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step 8. Apply ECL substrate and visualize the protein bands using a digital imager. [24]11.
Stripping and Reprobing: To measure the loading control, the membrane can be stripped of
the first set of antibodies and re-probed with an antibody against GAPDH or (3-Actin.

o Data Analysis: Use image analysis software to quantify the band intensity for each target
protein. Normalize the intensity of the target protein to its corresponding loading control.
Compare the normalized expression levels across different treatment groups. An increase in
PGC-1a, NRF1, and TFAM indicates activation of mitochondrial biogenesis.

References

e JC-1 Mitochondrial Membrane Potential Assay - Creative Bioarray. (n.d.).

o Assessing Mitochondrial Respiratory Complexes Using Cells Permeabilized with XF Plasma
Membrane Permeabilizer (PMP) - Agilent. (n.d.).

e Assessment of mitochondrial membrane potential by JC-1 dye. (n.d.). Bio-protocol.

o MitoSOX-Based Flow Cytometry for Detecting Mitochondrial ROS. (n.d.). PMC - NIH.

e Methods to Monitor ROS Production by Fluorescence Microscopy and Fluorometry. (n.d.).

o Seahorse XF Cell Mito Stress Test. (n.d.). Protocols.io.

e Measurement of mitochondrial ROS with MitoSOX Red stain. (n.d.).

» Measuring Mitochondrial Respiration in Intact Skeletal Muscle Fibers with an Agilent
Seahorse XF24/XFe24 Analyzer. (2016). Agilent Technologies.

e Lin, C. M., et al. (2020). 2,3,4',5-Tetrahydroxystilbene-2-O-f3-D-Glucoside (THSG) Activates
the Nrf2 Antioxidant Pathway and Attenuates Oxidative Stress-Induced Cell Death in Mouse
Cochlear UB/OC-2 Cells. Biomolecules.

e Protocol for real-time measurement of mitochondrial respiration in the mouse ocular
posterior pole using a Seahorse XFe24 analyzer. (2024). PMC - NIH.

» Mitochondrial Membrane Potential Detection Kit. (n.d.).

e JC-1 Mitochondrial Membrane Potential Assay Kit. (n.d.). Cayman Chemical.

e JC-1 Mitochondrial Membrane Potential Assay. (n.d.). G-Biosciences.

e Mitochondrial ROS production was measured using MitoSOX Red... (n.d.).

e Protocol for evaluating mitochondrial respiration in iPSC-derived neurons by the Seahorse
XF analyzer. (2025).

e MitoSox assay for mitochondrial production of ROS in fibriblastes? (2021).

e THSG counteracts microglial glycolytic reprogramming and neuronal necroptosis both in vivo
and in vitro under conditions of neuroinflamm

e The effect of THS on mitochondria and cell health. (n.d.).

o HO-1 Is Essential for Tetrahydroxystilbene Glucoside Mediated Mitochondrial Biogenesis and
Anti-Inflammation Process in LPS-Tre

© 2026 BenchChem. All rights reserved. 14 /18 Tech Support


https://www.bio-rad.com/webroot/web/pdf/lsr/literature/Bulletin_6376.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600738?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e 2,3,4' 5-Tetrahydroxystilbene-2- O-B-D-Glucoside (THSG) Activates the Nrf2 Antioxidant
Pathway and Attenuates Oxidative Stress-Induced Cell Death in Mouse Cochlear UB/OC-2
Cells. (2020). PubMed.

e An Optimized Immunoblotting Protocol for Accurate Detection of Endogenous PGC-1a
Isoforms in Various Rodent Tissues. (n.d.). PubMed.

e 2,3,5,4-Tetrahydroxystilbene 2-O-3-D-glucoside. (n.d.). Sigma-Aldrich.

e 2,3,54-Tetrahydroxystilbene-2-O-f3-D-Glucoside improves female ovarian aging. (2022).
PMC.

» Biological Activities of 2,3,5,4'-Tetrahydroxystilbene-2-O-3-D-Glucoside in Antiaging and
Antiaging-Related Disease Tre

» Stroke Neuroprotection: Targeting Mitochondria. (n.d.). MDPI.

» Western blot analysis of PGC-1a, NRF-1 and TFAM in the ischaemic... (n.d.).

o Stroke neuroprotection: targeting mitochondria. (n.d.). PubMed - NIH.

e 2,3,5,4-Tetrahydroxystilbene-2-O-f3-D-glucoside (TSG) from Polygonum multiflorum Thunb.

o Western blot analysis of PGC-1a, NRF-1, NRF-2, and Tfam in rat liver... (n.d.).

» Mitochondrial Sirtuins as Therapeutic Targets for Age-Rel

» General Protocol for Western Blotting. (n.d.). Bio-Rad.

o Western blot analysis of PGC-1a expression in various mice tissues... (n.d.).

e Mitochondrial sirtuins. (2010). PubMed.

e Mitochondrial approaches for neuroprotection. (n.d.). PubMed - NIH.

» Mitochondrial Sirtuins in Cancer: A Revisited Review from Molecular Mechanisms to
Therapeutic Str

» Sirtuin Regulation of Mitochondria - Energy Production, Apoptosis, and Signaling. (n.d.).
PMC.

» Enhanced mitochondrial biogenesis promotes neuroprotection in human pluripotent stem cell
derived retinal ganglion cells. (2023). PMC - PubMed Central.

e Mitochondrial sirtuins in the regulation of mitochondrial activity and metabolic adapt

» Novel Mitochondrial Targets for Neuroprotection. (n.d.).

» Novel Therapies for Mitochondrial Disorders. (2022). YouTube.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 15/18 Tech Support


https://www.benchchem.com/product/b600738?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600738?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

1. 2,3,5,4'-Tetrahydroxystilbene-2-O-3-D-Glucoside improves female ovarian aging - PMC
[pmc.ncbi.nlm.nih.gov]

2. Biological Activities of 2,3,5,4'-Tetrahydroxystilbene-2-O-f3-D-Glucoside in Antiaging and
Antiaging-Related Disease Treatments - PMC [pmc.ncbi.nlm.nih.gov]

3. 2,3,5,4'-Tetrahydroxystilbene-2-O-f-D-glucoside (TSG) from Polygonum multiflorum
Thunb.: A Systematic Review on Anti-Aging [mdpi.com]

4. mdpi.com [mdpi.com]

5. Stroke neuroprotection: targeting mitochondria - PubMed [pubmed.ncbi.nlm.nih.gov]
6. Mitochondrial approaches for neuroprotection - PubMed [pubmed.ncbi.nim.nih.gov]
7. researchgate.net [researchgate.net]

8. 2,3,4',5-Tetrahydroxystilbene-2-O-f-D-Glucoside (THSG) Activates the Nrf2 Antioxidant
Pathway and Attenuates Oxidative Stress-Induced Cell Death in Mouse Cochlear UB/OC-2
Cells - PMC [pmc.ncbi.nim.nih.gov]

9. HO-1 Is Essential for Tetrahydroxystilbene Glucoside Mediated Mitochondrial Biogenesis
and Anti-Inflammation Process in LPS-Treated RAW264.7 Macrophages - PMC
[pmc.ncbi.nlm.nih.gov]

10. 2,3,4',5-Tetrahydroxystilbene-2- O-B-D-Glucoside (THSG) Activates the Nrf2 Antioxidant
Pathway and Attenuates Oxidative Stress-Induced Cell Death in Mouse Cochlear UB/OC-2
Cells - PubMed [pubmed.ncbi.nim.nih.gov]

11. creative-bioarray.com [creative-bioarray.com]

12. Assessment of mitochondrial membrane potential by JC-1 dye [bio-protocol.org]
13. cdn.caymanchem.com [cdn.caymanchem.com]

14. chem-agilent.com [chem-agilent.com]

15. content.protocols.io [content.protocols.io]

16. agilent.com [agilent.com]

17. MitoSOX-Based Flow Cytometry for Detecting Mitochondrial ROS - PMC
[pmc.ncbi.nlm.nih.gov]

18. sm.unife.it [sm.unife.it]
19. researchgate.net [researchgate.net]
20. researchgate.net [researchgate.net]

21. An Optimized Immunoblotting Protocol for Accurate Detection of Endogenous PGC-1a
Isoforms in Various Rodent Tissues - PubMed [pubmed.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 16/18 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9469098/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9469098/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4931083/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4931083/
https://www.mdpi.com/1422-0067/26/7/3381
https://www.mdpi.com/1422-0067/26/7/3381
https://www.mdpi.com/2076-3425/3/2/540
https://pubmed.ncbi.nlm.nih.gov/24961414/
https://pubmed.ncbi.nlm.nih.gov/19076459/
https://www.researchgate.net/publication/221978603_Novel_Mitochondrial_Targets_for_Neuroprotection
https://pmc.ncbi.nlm.nih.gov/articles/PMC7175305/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7175305/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7175305/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5394384/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5394384/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5394384/
https://pubmed.ncbi.nlm.nih.gov/32197448/
https://pubmed.ncbi.nlm.nih.gov/32197448/
https://pubmed.ncbi.nlm.nih.gov/32197448/
https://www.creative-bioarray.com/support/jc-1-mitochondrial-membrane-potential-assay.htm
https://bio-protocol.org/exchange/minidetail?id=3417267&type=30
https://cdn.caymanchem.com/cdn/insert/10009172.pdf
https://www.chem-agilent.com/pdf/strata/280002.pdf
https://content.protocols.io/files/rd6pbx427.pdf
https://www.agilent.com/cs/library/applications/5991-7148EN.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5926237/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5926237/
https://sm.unife.it/it/ricerca-e-terza-missione/ricerca-1/ambiti/signaltransductionlab/publications/143.pdf
https://www.researchgate.net/post/MitoSox_assay_for_mitochondrial_production_of_ROS_in_fibriblastes
https://www.researchgate.net/figure/Measurement-of-mitochondrial-ROS-with-MitoSOX-Red-stain-Strains-were-grown-to-saturation_fig7_317333286
https://pubmed.ncbi.nlm.nih.gov/31041735/
https://pubmed.ncbi.nlm.nih.gov/31041735/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600738?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 22.researchgate.net [researchgate.net]
e 23. researchgate.net [researchgate.net]
e 24, bio-rad.com [bio-rad.com]

e To cite this document: BenchChem. [Protocol for assessing THSG effects on mitochondrial
function]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b600738/docs#protocol-for-assessing-thsg-effects-on-
mitochondrial-function]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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